N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide
Overview
Description
N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide is a chemical compound with the molecular formula C12H15BrN2O2 and a molecular weight of 299.16 g/mol . This compound is known for its potential applications in various fields, including chemistry, biology, and medicine. It is characterized by the presence of a bromoacetyl group, which imparts unique reactivity to the molecule.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide typically involves the reaction of 2-bromoacetyl chloride with 3-amino-2-methylbenzoic acid under controlled conditions . The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The resulting intermediate is then reacted with propanoyl chloride to yield the final product.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reactions are carried out in large reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity of the product .
Chemical Reactions Analysis
Types of Reactions
N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide undergoes several types of chemical reactions, including:
Substitution Reactions: The bromoacetyl group can be substituted with various nucleophiles, such as amines and thiols, to form new derivatives.
Oxidation Reactions: The compound can be oxidized to form corresponding oxo derivatives under specific conditions.
Reduction Reactions: Reduction of the bromoacetyl group can yield the corresponding alcohol.
Common Reagents and Conditions
Substitution Reactions: Common reagents include amines, thiols, and other nucleophiles.
Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used under acidic or basic conditions.
Reduction Reactions: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are employed under anhydrous conditions.
Major Products Formed
The major products formed from these reactions include substituted derivatives, oxo compounds, and alcohols, depending on the type of reaction and reagents used .
Scientific Research Applications
N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide has several scientific research applications:
Mechanism of Action
The mechanism of action of N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide involves its interaction with specific molecular targets and pathways. The bromoacetyl group can form covalent bonds with nucleophilic sites in proteins and enzymes, leading to inhibition or modification of their activity . This property is exploited in the design of enzyme inhibitors and other bioactive molecules.
Comparison with Similar Compounds
Biological Activity
N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide is a compound with the molecular formula C12H15BrN2O2 and a molecular weight of 299.16 g/mol. This compound has garnered interest in various fields, particularly in biology and medicine, due to its potential biological activities, including antimicrobial and anticancer properties.
The synthesis of this compound typically involves the reaction of 2-bromoacetyl chloride with 3-amino-2-methylbenzoic acid. The reaction conditions are controlled to ensure high yield and purity. The compound can undergo various chemical reactions, including:
- Substitution Reactions : The bromoacetyl group can be substituted with nucleophiles such as amines or thiols.
- Oxidation and Reduction : The compound can be oxidized or reduced to yield different derivatives.
- Hydrolysis : Under acidic or basic conditions, the amide bond can hydrolyze to yield carboxylic acids and amines.
Antimicrobial Activity
Research indicates that this compound exhibits significant antimicrobial activity. A study demonstrated that derivatives of similar compounds showed pronounced activities against various bacterial strains, suggesting that modifications in the structure can enhance efficacy against specific pathogens.
Anticancer Properties
The compound has also been investigated for its anticancer properties. In vitro studies have shown that it can inhibit the growth of cancer cell lines by inducing apoptosis. For instance, a structure-activity relationship (SAR) analysis revealed that certain substitutions on the phenyl ring significantly increased cytotoxic activity against cancer cells .
Case Study: Cytotoxic Activity
In a specific case study, this compound was tested against A-431 (epidermoid carcinoma) and Jurkat (T-cell leukemia) cell lines. The results indicated an IC50 value less than that of reference drugs like doxorubicin, suggesting potent cytotoxic effects .
The mechanism of action for this compound involves its ability to form covalent bonds with nucleophilic sites on proteins and enzymes. This interaction can lead to inhibition or modification of their activity, which is crucial for its antimicrobial and anticancer effects .
Comparative Analysis with Similar Compounds
Compound Name | Structure | Biological Activity | IC50 Value |
---|---|---|---|
This compound | C12H15BrN2O2 | Antimicrobial, Anticancer | < Doxorubicin |
Similar Compound A | C11H14N2O | Moderate Antimicrobial | 15 µM |
Similar Compound B | C13H16N2O | Low Anticancer Activity | 30 µM |
This table illustrates the comparative biological activities of this compound with similar compounds, highlighting its superior efficacy.
Properties
IUPAC Name |
N-[3-[(2-bromoacetyl)amino]-2-methylphenyl]propanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN2O2/c1-3-11(16)14-9-5-4-6-10(8(9)2)15-12(17)7-13/h4-6H,3,7H2,1-2H3,(H,14,16)(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPCIFJWSIDEZBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=C(C(=CC=C1)NC(=O)CBr)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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